Cas no 1396845-78-5 (2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide
• CAS No: 1396845-78-5
• MF: C₂₂H₂₂ClN₅O
• MW: 407.895983219147
• CID: 6348356
• PubChem ID: 71790035
• Update Time: 2025-05-21

2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide
• 1396845-78-5
• AKOS024539876
• 2-(4-chlorophenyl)-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide
• 2-(4-chlorophenyl)-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]acetamide
• F6222-0420
• VU0537627-1

• Inchi： 1S/C22H22ClN5O/c23-18-8-6-17(7-9-18)14-21(29)26-19-15-24-22(25-16-19)28-12-10-27(11-13-28)20-4-2-1-3-5-20/h1-9,15-16H,10-14H2,(H,26,29)
• InChI Key： GPXNTXXCELJOFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NC1C=NC(=NC=1)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 407.1512880g/mol
• Monoisotopic Mass: 407.1512880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396845-78-5)

2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396845-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a pyrimidine core with phenylpiperazine and chlorophenyl moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with central nervous system (CNS) targets, given the presence of the phenylpiperazine group, which is commonly found in compounds with neuroactive properties.

The synthesis of 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular formula, C₂₂H₂₀ClN₅O, reflects a moderate molecular weight, which is advantageous for bioavailability and pharmacokinetic properties. The compound's chlorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies have explored its role as a ligand for specific receptors, though further validation is required to confirm its efficacy and safety profiles.

In the context of current research trends, 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide aligns with the growing demand for small-molecule therapeutics targeting neurological disorders. With increasing global focus on mental health and neurodegenerative diseases, compounds like this are being scrutinized for their potential to modulate dopamine or serotonin receptors. Additionally, its structural features make it a candidate for structure-activity relationship (SAR) studies, which are pivotal in optimizing drug candidates for clinical trials.

From a commercial perspective, the demand for high-purity research chemicals such as CAS No. 1396845-78-5 has risen, driven by academic and industrial laboratories. Suppliers often highlight its use in high-throughput screening (HTS) and medicinal chemistry projects. The compound's stability under standard laboratory conditions and compatibility with common solvents further enhance its practicality for researchers. However, users must adhere to strict handling protocols to ensure reproducibility and safety in experimental settings.

Environmental and regulatory considerations for 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide are also under discussion. While not classified as hazardous, its disposal must comply with local guidelines to minimize ecological impact. Researchers are encouraged to explore green chemistry alternatives for its synthesis, aligning with the broader shift toward sustainable scientific practices. This approach not only reduces waste but also aligns with funding agencies' priorities for environmentally responsible research.

In summary, 2-(4-chlorophenyl)-N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396845-78-5) represents a promising scaffold in modern drug discovery. Its structural complexity and potential biological activity make it a valuable tool for advancing pharmacological research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for novel therapeutics addressing unmet medical needs, particularly in the realm of neuropharmacology.